BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Hydroxy-2-
methylbenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-2-methylbenzoic acid, a substituted aromatic carboxylic acid, serves as a versatile
intermediate in the synthesis of a wide array of organic molecules. Its structure, featuring both
a hydroxyl and a carboxylic acid group, imparts unique chemical properties that are leveraged
in the development of pharmaceuticals, agrochemicals, and other fine chemicals. This technical
guide provides a comprehensive overview of 4-Hydroxy-2-methylbenzoic acid, including its
synonyms, physicochemical properties, detailed experimental protocols for its synthesis and
analysis, and its role in biological pathways.

Synonyms and Identifiers

The compound is known by several names in scientific literature and chemical databases.
Proper identification is crucial for accurate literature searches and procurement.
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Synonyml/identifier

Source

4-Hydroxy-o-toluic acid

Chem-Impex[1]

4,2-Cresotic acid PubChem[2]

Benzoic acid, 4-hydroxy-2-methyl- PubChem|[2]

CAS Number 578-39-2[1][2]

PubChem CID 68475[1][2]

EC Number 209-422-1

MDL Number MFCD02182261[1]
Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy-2-methylbenzoic acid is

presented below. These properties are essential for designing synthetic routes, purification

procedures, and formulation strategies.

Property Value Source
Molecular Formula CsHsOs3 [2]
Molecular Weight 152.15 g/mol [1][2]
Melting Point 177 -181°C
White to off-white crystalline
Appearance _ [3]
solid
Slightly soluble in water,
- soluble in polar organic
Solubility ) [4]
solvents like alcohols and
acetone.
pKa 4.46 £ 0.25 (Predicted)
Density 1.304 + 0.06 g/cm? (Predicted) [5]
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Experimental Protocols
Synthesis of 4-Hydroxy-2-methylbenzoic Acid

A common laboratory-scale synthesis involves the demethylation of 4-methoxy-2-
methylbenzoic acid.

General Procedure:

e Reaction Setup: To a solution of 4-methoxy-2-methylbenzoic acid (2 mmol, 0.332 g) in
dichloromethane (20 mL) in a round-bottom flask, add boron tribromide (20 mmol, 5 g, 10
eg.) slowly under an inert atmosphere (e.g., argon).[1]

e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC), until the starting material is completely consumed.[1]

e Quenching: Upon completion, carefully quench the reaction by adding 0.1 M hydrochloric
acid (20 mL).[1]

o Workup: Remove any insoluble material by filtration. Concentrate the aqueous phase under
reduced pressure.[1]

« Purification: Dissolve the residue in methanol and re-concentrate under reduced pressure.
Repeat this dissolution-concentration step three times to yield the purified 4-hydroxy-2-
methylbenzoic acid.[1]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

This section outlines a general HPLC method for the analysis of 4-Hydroxy-2-methylbenzoic
acid, adapted from a method for the closely related compound, 4-hydroxybenzoic acid.[6]

Instrumentation:
e HPLC system with a UV detector

e C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 pum particle size)[6]
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Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

» Phosphoric acid (or other suitable acid for pH adjustment)

Chromatographic Conditions:

Mobile Phase A: 0.1% Phosphoric acid in water[6]
o Mobile Phase B: Acetonitrile[6]

o Gradient Elution: A suitable gradient to ensure separation from impurities. A typical starting
point could be a linear gradient from a low to a high percentage of Mobile Phase B.

o Flow Rate: 1.0 mL/min[6]
o Detection Wavelength: 230 nm[6]

e Injection Volume: 10-20 pL

Column Temperature: Ambient or controlled (e.g., 30 °C)
Sample Preparation:
e Accurately weigh a known amount of the 4-Hydroxy-2-methylbenzoic acid sample.

e Dissolve the sample in a suitable solvent (e.g., a mixture of water and acetonitrile, or the
initial mobile phase composition).

« Filter the solution through a 0.45 pm syringe filter prior to injection.

Biological Pathways

4-Hydroxy-2-methylbenzoic acid is an intermediate in the anaerobic metabolism of m-cresol
by certain microorganisms.[7] Additionally, the parent compound, 4-hydroxybenzoic acid, is a
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key intermediate in the biosynthesis of ubiquinone (Coenzyme Q), a vital component of the
electron transport chain.[8]

Anaerobic Metabolism of m-Cresol

The following diagram illustrates the formation of 4-Hydroxy-2-methylbenzoic acid during the

anaerobic breakdown of m-cresol.
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Caption: Anaerobic metabolism of m-cresol.

Ubiquinone Biosynthesis Pathway

This diagram shows the involvement of 4-hydroxybenzoate in the synthesis of ubiquinone.
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Caption: Ubiquinone biosynthesis pathway.

Conclusion

4-Hydroxy-2-methylbenzoic acid is a valuable chemical intermediate with well-defined
properties. The experimental protocols provided in this guide offer a starting point for its
synthesis and analysis in a research and development setting. Understanding its role in
biological pathways, such as microbial metabolism, can open avenues for its application in
biotechnology and environmental science. Further research into its biological activities and
potential therapeutic applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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